Cas no 1704063-89-7 (4-Fluoro-3-(pyrrolidin-1-ylmethyl)phenylboronic acid)

• Product Name: 4-Fluoro-3-(pyrrolidin-1-ylmethyl)phenylboronic acid
• CAS No: 1704063-89-7
• MF: C₁₁H₁₅BFNO₂
• MW: 223.051706552505
• MDL: MFCD28384213
• CID: 4611786
• PubChem ID: 91758877
• Update Time: 2025-10-30

4-Fluoro-3-(pyrrolidin-1-ylmethyl)phenylboronic acid Chemical and Physical Properties

Names and Identifiers

• 4-fluoro-3-(pyrrolidin-1-ylmethyl)phenylboronic acid
• (4-fluoro-3-(pyrrolidin-1-ylmethyl)phenyl)boronic acid
• AM87710
• {4-fluoro-3-[(pyrrolidin-1-yl)methyl]phenyl}boronic acid
• MFCD28384213
• [4-fluoro-3-(pyrrolidin-1-ylmethyl)phenyl]boronic acid
• I12139
• 1704063-89-7
• AKOS025286220
• CS-0189147
• AS-55345
• 4-Fluoro-3-(pyrrolidin-1-ylmethyl)phenylboronic acid

• MDL： MFCD28384213
• Inchi： 1S/C11H15BFNO2/c13-11-4-3-10(12(15)16)7-9(11)8-14-5-1-2-6-14/h3-4,7,15-16H,1-2,5-6,8H2
• InChI Key： UHZIRXVQTSPFCW-UHFFFAOYSA-N
• SMILES： FC1=CC=C(B(O)O)C=C1CN1CCCC1

Computed Properties

• Exact Mass: 223.1179870g/mol
• Monoisotopic Mass: 223.1179870g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 224
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 43.7

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines
• Other Chemical Reagents Derivatization Reagents
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on 4-Fluoro-3-(pyrrolidin-1-ylmethyl)phenylboronic acid

Comprehensive Overview of 4-Fluoro-3-(pyrrolidin-1-ylmethyl)phenylboronic acid (CAS No. 1704063-89-7)

4-Fluoro-3-(pyrrolidin-1-ylmethyl)phenylboronic acid (CAS No. 1704063-89-7) is a specialized boronic acid derivative widely utilized in organic synthesis, pharmaceutical research, and material science. This compound belongs to the class of arylboronic acids, which are pivotal intermediates in Suzuki-Miyaura cross-coupling reactions, a cornerstone of modern medicinal chemistry. Its unique structural features, including the fluoro substituent and pyrrolidine moiety, enhance its reactivity and selectivity in diverse applications.

The growing interest in 4-Fluoro-3-(pyrrolidin-1-ylmethyl)phenylboronic acid is driven by its role in developing targeted therapeutics and bioconjugation strategies. Researchers frequently search for "boronic acid applications in drug discovery" or "fluorescent probes using arylboronic acids," reflecting its relevance in cutting-edge science. Its CAS No. 1704063-89-7 is often queried in databases like SciFinder and Reaxys, underscoring its importance in academic and industrial settings.

One of the standout properties of this compound is its ability to form stable boronate esters with diols, making it invaluable in sugar sensing and diagnostic assays. This aligns with trending topics such as "non-invasive glucose monitoring" and "enzyme-free biosensors." The pyrrolidin-1-ylmethyl group further augments its solubility and bioavailability, addressing common challenges in drug formulation.

In material science, 4-Fluoro-3-(pyrrolidin-1-ylmethyl)phenylboronic acid is explored for designing smart polymers and self-healing materials. Searches like "boronic acid-based hydrogels" or "responsive drug delivery systems" highlight its versatility. The compound's fluorinated aromatic ring also contributes to enhanced stability, a key factor in high-performance coatings and electronic materials.

Quality control of CAS No. 1704063-89-7 is critical, with analytical techniques such as HPLC, NMR, and mass spectrometry ensuring purity. Queries like "how to characterize boronic acid compounds" or "storage conditions for arylboronic acids" are common among lab professionals. Proper handling under inert atmospheres and avoidance of prolonged light exposure are recommended to maintain its integrity.

As sustainability gains traction, the eco-friendly synthesis of 4-Fluoro-3-(pyrrolidin-1-ylmethyl)phenylboronic acid is a hot topic. Researchers seek "green chemistry approaches for boronic acids" or "catalytic methods for arylboronates," emphasizing the need for atom-efficient protocols. Innovations like microwave-assisted synthesis and flow chemistry are being adopted to reduce waste and energy consumption.

In summary, 4-Fluoro-3-(pyrrolidin-1-ylmethyl)phenylboronic acid (CAS No. 1704063-89-7) is a multifaceted compound bridging gaps between chemistry, biology, and materials engineering. Its adaptability to trending fields like precision medicine and sustainable technology ensures its continued prominence in scientific discourse.